(1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone

• IUPAC Name: (1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone
• InChI: InChI=1S/C17H16N4O/c1-12-16-7-4-8-20(16)9-10-21(12)17(22)15-11-18-13-5-2-3-6-14(13)19-15/h2-8,11-12H,9-10H2,1H3
• InChI Key: OHFQJEZXHLDPFF-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC=CN2CCN1C(=O)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

(1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to have various biochemical and physiological effects, making it an interesting subject for further study.

Mechanism of Action

The mechanism of action of (1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
(1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, as well as the ability to inhibit certain enzymes and receptors in the body. This compound has also been shown to have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using (1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone in lab experiments is its potential use in drug discovery. This compound has been shown to have various biochemical and physiological effects, making it an interesting subject for further study. However, one limitation of using this compound is its complex synthesis process, which may limit its availability for certain experiments.

Future Directions

There are several future directions for the study of (1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone. One potential direction is the further study of its potential use in drug discovery. This compound has been shown to have various biochemical and physiological effects, making it an interesting subject for further study. Another potential direction is the study of its potential neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases. Additionally, the mechanism of action of this compound could be further studied to gain a better understanding of its potential uses in scientific research.

Synthesis Methods

The synthesis of (1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone is a complex process that involves several steps. The most common method of synthesis involves the reaction of quinoxaline-2-carboxylic acid with 1-methyl-1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst. The resulting product is then treated with a reagent such as thionyl chloride to obtain the final compound.

Scientific Research Applications

(1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)-quinoxalin-2-ylmethanone has been extensively studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, making it an interesting subject for further study. It has been used in studies related to neuroscience, cancer research, and drug discovery.